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Compound of Interest

Compound Name: Nikkomycin Lx

Cat. No.: B15560932 Get Quote

This technical support center provides troubleshooting guidance, frequently asked questions

(FAQs), and detailed protocols for researchers investigating the intrinsic resistance of

Aspergillus fumigatus to the chitin synthase inhibitor, Nikkomycin Z.

Frequently Asked Questions (FAQs)
Q1: Why is Aspergillus fumigatus intrinsically resistant to Nikkomycin Z monotherapy?

A:Aspergillus fumigatus exhibits intrinsic resistance to Nikkomycin Z because the initial

inhibition of chitin synthesis triggers a compensatory mechanism known as the Cell Wall

Integrity (CWI) pathway. This pathway senses cell wall stress and upregulates the expression

of chitin synthase genes, effectively overriding the inhibitory action of Nikkomycin Z. The

activation of this salvage pathway leads to increased chitin production, reinforcing the cell wall

and rendering the fungus resistant to the drug's effects when used alone.

Q2: What is the Cell Wall Integrity (CWI) pathway and how is it activated by Nikkomycin Z?

A: The CWI pathway is a conserved signaling cascade in fungi that responds to cell wall stress.

In A. fumigatus, cell surface sensors detect damage or stress, initiating a signaling cascade

through the GTPase Rho1. This activates protein kinase C (PkcA), which in turn activates a

MAP kinase cascade, culminating in the phosphorylation and activation of the downstream

MAPK, MpkA. Activated MpkA then translocates to the nucleus to regulate the transcription of
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genes involved in cell wall synthesis and remodeling, including chitin synthases. Nikkomycin Z-

induced chitin depletion is a potent trigger for this pathway.
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resistance-of-aspergillus-fumigatus-to-nikkomycin-lx-monotherapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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